Cas no 102393-47-5 (Cyclohexanecarbonylchloride, 3,3-dimethyl-)

• Product Name: Cyclohexanecarbonylchloride, 3,3-dimethyl-
• CAS No: 102393-47-5
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 125055
• PubChem ID: 13597604
• Update Time: 2025-04-18

Cyclohexanecarbonylchloride, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonylchloride, 3,3-dimethyl-
• 3,3-dimethylcyclohexane-1-carbonyl chloride
• Cyclohexanecarbonyl chloride, 3,3-dimethyl- (9CI)
• 102393-47-5
• DTXSID20544678

• Inchi： 1S/C9H15ClO/c1-9(2)5-3-4-7(6-9)8(10)11/h7H,3-6H2,1-2H3
• InChI Key： YSYJEQYWWQLAPG-UHFFFAOYSA-N
• SMILES： ClC(C1CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 174.08125
• Monoisotopic Mass: 174.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07